Cas no 1609462-20-5 (5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid)

• Product Name: 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid
• CAS No: 1609462-20-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5574506
• Update Time: 2025-10-20

5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 5-(cyclobutylmethoxy)-

• Inchi： 1S/C10H12N2O3/c13-10(14)8-4-12-9(5-11-8)15-6-7-2-1-3-7/h4-5,7H,1-3,6H2,(H,13,14)
• InChI Key： IWGUSDGRXCBONN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(OCC2CCC2)N=C1

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±37.0 °C(Predicted)
• pka: 3.19±0.10(Predicted)

Additional information on 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid

5-(Cyclobutylmethoxy)pyrazine-2-carboxylic Acid: A Comprehensive Overview

5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid, with the CAS number 1609462-20-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrazine ring, a cyclobutylmethoxy group, and a carboxylic acid moiety, making it a unique candidate for various chemical and biological studies.

The synthesis of 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid involves a series of well-established organic reactions. The starting material typically includes a pyrazine derivative, which undergoes functionalization to introduce the cyclobutylmethoxy group at the 5-position and the carboxylic acid group at the 2-position. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction conditions, further enhancing the scalability of this process.

The physical properties of 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid are critical for its application in various fields. Its solubility in different solvents, melting point, and stability under various conditions have been thoroughly investigated. For instance, studies have shown that this compound exhibits moderate solubility in polar solvents such as water and methanol, which is advantageous for its use in pharmaceutical formulations. Additionally, its stability under thermal and photochemical conditions has been evaluated, providing insights into its suitability for long-term storage and industrial applications.

The biological activity of 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid has been a focal point of recent research. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for anti-inflammatory and anti-cancer drug development. Furthermore, this compound has shown selective cytotoxicity against cancer cell lines, suggesting its potential as a targeted therapeutic agent. Collaborative efforts between chemists and biologists have led to the identification of key structural features responsible for its bioactivity, paving the way for further optimization and drug design.

In terms of material science applications, 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in the pyrazine ring has been exploited to create porous materials with high surface areas. These materials hold potential applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis techniques have further expanded the scope of this compound's applications in material science.

The environmental impact and toxicity profile of 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid are also subjects of ongoing research. Ecotoxicological studies have been conducted to assess its potential effects on aquatic organisms, soil microorganisms, and other environmental systems. These studies are crucial for determining safe handling procedures and disposal methods during industrial processes involving this compound. Regulatory agencies continue to monitor such compounds to ensure compliance with environmental protection standards.

In conclusion, 5-(Cyclobutylmethoxy)pyrazine-2-carboxylic acid, with CAS number 1609462-20-5, represents a versatile compound with multifaceted applications across various scientific domains. From drug discovery to materials science, its unique chemical structure and properties make it an invaluable tool for researchers worldwide. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to play an even more significant role in future innovations.